Cas no 208585-67-5 (3-chloro-1-methylpyrrolidin-2-one)

• Product Name: 3-chloro-1-methylpyrrolidin-2-one
• CAS No: 208585-67-5
• MF: C₅H₈ClNO
• MW: 133.576120376587
• MDL: MFCD19690787
• CID: 1108843
• PubChem ID: 20042790
• Update Time: 2025-04-20

3-chloro-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-methyl-2-Pyrrolidinone
• 3-chloro-1-methylpyrrolidin-2-one
• AKOS026737780
• chloro-methylpyrrolidone
• 208585-67-5
• EN300-98648
• SCHEMBL9825169

• MDL： MFCD19690787
• Inchi： 1S/C5H8ClNO/c1-7-3-2-4(6)5(7)8/h4H,2-3H2,1H3
• InChI Key： PQKMUKHMGLBPKG-UHFFFAOYSA-N
• SMILES： ClC1C(N(C)CC1)=O

Computed Properties

• Exact Mass: 133.0294416g/mol
• Monoisotopic Mass: 133.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines